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Compound of Interest

Compound Name: Ceramide 3-d3

Cat. No.: B3026237 Get Quote

Essential Safety and Handling Guide for
Ceramide 3-d3
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of Ceramide 3-d3. Adherence to these procedures is critical for ensuring laboratory

safety and maintaining experimental integrity.

I. Hazard Identification and Personal Protective
Equipment (PPE)
While some sources indicate that Ceramide 3 is not classified as a hazardous substance, other

safety data sheets (SDS) suggest potential health effects. Therefore, a cautious approach is

mandatory. A specific SDS for Ceramide 3 identifies it as an acute oral toxicant (Category 4), a

skin irritant (Category 2), a serious eye irritant (Category 2A), and a respiratory tract irritant

(Category 3)[1].
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Parameter Information Source

Chemical Name Ceramide 3-d3 -

CAS Number 34354-88-6 [1]

Molecular Formula C₃₆H₇₀D₃NO₄ -

Appearance Solid [2]

Storage Temperature -20°C [2][3]

GHS Hazard Class

Acute toxicity, oral (Category

4), Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A), Specific target

organ toxicity, single exposure;

Respiratory tract irritation

(Category 3)

[1]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant. Offer surplus and non-

recyclable solutions to a

licensed disposal company.

[2][4]

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against potential exposure. The

following PPE is required when handling Ceramide 3-d3:

Eye and Face Protection:

Safety Glasses with Side Shields: Minimum requirement to protect against flying

particles[5][6].

Chemical Splash Goggles: To be worn when there is a potential for splash from hazardous

materials[5]. Conforming to EN 166 (EU) or NIOSH (US) standards is recommended[4].
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Face Shield: Must be used in conjunction with safety glasses or goggles when handling

large volumes or when there is a significant splash hazard[5][6].

Hand Protection:

Disposable Nitrile Gloves: Minimum requirement for incidental contact. Gloves should be

removed and replaced immediately after contact with the chemical, followed by hand

washing[6]. Double gloving may be necessary for added protection[6].

Body Protection:

Laboratory Coat: To protect skin and clothing from contamination[5][7].

Long Pants and Closed-Toe Shoes: Minimum attire for working in a laboratory where

hazardous materials are present[5][6].

Respiratory Protection:

Fume Hood: All handling of Ceramide 3-d3, especially in powdered form, should be

conducted in a well-ventilated area, preferably within a chemical fume hood to minimize

inhalation of dust[3].

Respirator: If exposure limits are exceeded or irritation is experienced, a full-face

respirator should be used[4].

II. Operational Plan: Step-by-Step Handling Protocol
Preparation:

Before handling, ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.

Assemble all necessary equipment and materials, including PPE, weighing paper,

spatulas, and appropriate solvents.

Verify that an appropriate spill kit is readily accessible.

Weighing and Aliquoting:
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Don all required PPE as outlined above.

Carefully weigh the desired amount of powdered Ceramide 3-d3 on weighing paper within

the fume hood to prevent dust dispersion.

Avoid creating dust during transfer.

Dissolving:

If preparing a solution, promptly dissolve the weighed Ceramide 3-d3 in a suitable inert,

non-alcoholic solvent such as chloroform[3].

Use clean glassware and Teflon-lined stoppers to prevent contamination[3].

Post-Handling:

Thoroughly clean all equipment and the work area after use.

Properly dispose of all contaminated materials as outlined in the disposal plan below.

Wash hands thoroughly with soap and water after removing gloves.

III. Disposal Plan
All waste containing Ceramide 3-d3 must be treated as hazardous chemical waste and

disposed of in accordance with local, state, and federal regulations.

Waste Segregation:

Solid Waste: Collect all solid waste, including contaminated gloves, pipette tips, weighing

paper, and empty vials, in a designated and clearly labeled hazardous waste container.

The container should be sealed to prevent leakage[2][3].

Liquid Waste: Collect all solutions containing Ceramide 3-d3 in a separate, leak-proof,

and clearly labeled hazardous waste container. Do not mix with other waste streams[2].

Waste Labeling:
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Clearly label all hazardous waste containers with "Hazardous Waste," the full chemical

name "Ceramide 3-d3," and any associated hazard symbols.

Storage:

Store hazardous waste containers in a designated, secure satellite accumulation area

away from general laboratory traffic until they are collected for disposal[2].

Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal company[2].

Do not discharge Ceramide 3-d3 or its solutions down the drain or into the regular

trash[4].

IV. Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling and disposal of Ceramide
3-d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3026237?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_C4_Ceramide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_C4_Ceramide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b3026237?utm_src=pdf-body
https://www.echemi.com/sds/ceramides-temppid160705000066.html
https://www.benchchem.com/product/b3026237?utm_src=pdf-body
https://www.benchchem.com/product/b3026237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling and Disposal of Ceramide 3-d3

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Area (Fume Hood)

Weigh Ceramide 3-d3

Dissolve in Appropriate Solvent

Segregate Solid WasteSegregate Liquid WasteDecontaminate Work Area & EquipmentManage Spills Appropriately

Dispose of as Hazardous WasteRemove PPE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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